3-(2-aminoethyl)-7-methyl-2,3-dihydro-1H-indol-2-one

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• SMILES: CC1=C2C(=CC=C1)C(C(=O)N2)CCN
• InChI: InChI=1S/C11H14N2O/c1-7-3-2-4-8-9(5-6-12)11(14)13-10(7)8/h2-4,9H,5-6,12H2,1H3,(H,13,14)
• InChIKey: WHRNWLRHLRBKSD-UHFFFAOYSA-N

Chemical Identity and Procurement Characteristics

3-(2-Aminoethyl)-7-methyl-2,3-dihydro-1H-indol-2-one (CAS 954571-33-6) is a substituted oxindole (2,3-dihydro-1H-indol-2-one) bearing a primary aminoethyl side chain at the C3 position and a methyl group at the C7 position of the aromatic ring . Its molecular formula is C11H14N2O (molecular weight 190.24 g/mol). The compound is most commonly supplied as the hydrochloride salt (C11H15ClN2O, MW 226.70 g/mol), with typical commercial purity ≥95% [1]. Unlike the fully aromatic indole-based tryptamines, this compound possesses a partially saturated 2-oxindole core, which fundamentally alters its electronic distribution, hydrogen-bonding capacity (the C2 carbonyl acts as an H-bond acceptor), and conformational flexibility relative to its fully aromatic analogs. The only publicly curated biological affinity datum for this specific compound is a Ki of 12,000 nM against human indolethylamine N-methyltransferase (INMT), an enzyme responsible for the N-methylation of tryptamine and serotonin [2].

Oxindole core with C2 carbonyl — introduces a hydrogen-bond acceptor absent in indole-based tryptamines, supporting molecular recognition studies.

sp³-hybridized C3 center — aminoethyl side-chain explores conformational space not accessible to planar indole analogs.

Reported INMT enzyme interaction — publicly curated inhibition data against human indolethylamine N-methyltransferase provides a research starting point.

• [1] ChemBase. 3-(2-Aminoethyl)-7-methyl-2,3-dihydro-1H-indol-2-one hydrochloride. CBID: 272874. Molecular Formula: C11H15ClN2O; Average Mass: 226.7026. http://www.chembase.cn/molecule-272874.html (accessed 2026). View Source
• [2] BindingDB. BDBM50367839 (CHEMBL2368635). Affinity Data: Ki = 1.20E+4 nM. Target: Indolethylamine N-methyltransferase (Human). Assay: Inhibition of compound against indole N-methyl transferase. University of Utah; curated by ChEMBL. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367839 (accessed 2026). View Source

Why Tryptamine Analogs Are Not Direct Replacements

Substitution of the fully aromatic indole ring (present in tryptamine, 7-methyltryptamine, and serotonin) with a 2-oxindole (2,3-dihydro-1H-indol-2-one) core produces a non-trivial change in molecular recognition that cannot be compensated by simple structural analogy. The C2 carbonyl of the oxindole introduces a strong hydrogen-bond acceptor at a position that is a CH unit in all conventional tryptamines, altering both the local dipole and the conformational preferences of the aminoethyl side chain [1]. Furthermore, the C3 position in 3-(2-aminoethyl)-7-methyl-2,3-dihydro-1H-indol-2-one is sp³-hybridized, unlike the sp²-hybridized C3 of indole-based tryptamines; this relieves ring strain and permits the aminoethyl chain to sample a different torsional space. These structural features mean that enzyme inhibition profiles and receptor binding cannot be extrapolated from tryptamine analogs. The BindingDB-confirmed interaction with human INMT (Ki = 12,000 nM) provides a unique, quantifiable anchor point that distinguishes this compound from its closest fully-aromatic analog, 7-methyltryptamine (CAS 14490-05-2, C11H14N2, MW 174.24 g/mol), for which no INMT affinity has been publicly reported [2]. Researchers requiring a defined, albeit weak, INMT binder with a 7-methyl substitution pattern should not assume that 7-methyltryptamine or any other indole-based ethylamine can replicate this profile.

The C2 carbonyl provides a strong H-bond acceptor that is not present in 7-methyltryptamine or other indole-based tryptamines; binding profiles may not transfer directly.

The sp³ C3 tetrahedral center alters the aminoethyl chain trajectory compared to the planar sp² C3 of indole, potentially shifting target engagement geometry.

The reported INMT inhibition (Ki 12 µM) is specific to this oxindole; no comparable affinity data exist for the closest fully aromatic analog 7-methyltryptamine.

• [1] Herth, M. M.; Volk, B.; Pallagi, K.; Bech, L. K.; Antoni, F. A.; Knudsen, G. M.; Kristensen, J. L. Synthesis and In Vitro Evaluation of Oxindole Derivatives as Potential Radioligands for 5-HT7 Receptor Imaging with PET. ACS Chem. Neurosci. 2012, 3 (12), 1002–1007. DOI: 10.1021/cn3001137. (Note: This reference pertains to the broader class of phenylpiperazinyl-butyloxindole 5-HT7 ligands and exemplifies the distinct pharmacological profile introduced by the oxindole scaffold.) View Source
• [2] BindingDB. BDBM50367839 (CHEMBL2368635). Affinity Data: Ki = 1.20E+4 nM. Target: Indolethylamine N-methyltransferase (Human). University of Utah; curated by ChEMBL. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367839 (accessed 2026). View Source

Quantitative Differentiation from Closest Analogs

INMT Enzyme Inhibition vs. 7-Methyltryptamine

The target compound exhibits measurable, albeit weak, inhibition of human indolethylamine N-methyltransferase (INMT) with a Ki of 12,000 nM (12 µM). This represents the only publicly available binding data for this specific chemotype against INMT. In contrast, the fully aromatic analog 7-methyltryptamine (3-(2-aminoethyl)-7-methylindole, CAS 14490-05-2) has no curated INMT affinity data in ChEMBL or BindingDB. The presence of the C2 carbonyl and sp³-hybridized C3 in the oxindole core likely account for this differential interaction, as INMT recognizes both the indole/oxindole ring system and the aminoethyl side chain of its substrates [1].

INMT inhibition

Reported

Ki = 12,000 nM (12 µM)

Target: human INMT

Supports INMT enzyme interaction screening

Comparator 7-methyltryptamine has no publicly reported INMT affinity

Evidence Dimension	Inhibition constant (Ki) against human INMT
Target Compound Data	Ki = 12,000 nM (12 µM)
Comparator Or Baseline	7-Methyltryptamine (CAS 14490-05-2): No INMT affinity data publicly available in BindingDB or ChEMBL
Quantified Difference	Not calculable as a ratio; the presence of a measurable Ki for the target compound versus absence of data for the comparator constitutes a qualitative differentiation.
Conditions	Inhibition of compound against indole N-methyl transferase (human INMT); data curated by University of Utah and ChEMBL [1]

Why This Matters

For research programs investigating tryptamine N-methylation pathways or screening for INMT modulators, this compound provides a defined, albeit low-affinity, starting point with a 7-methyl substitution, whereas 7-methyltryptamine offers no validated INMT engagement.

• [1] BindingDB. BDBM50367839 (CHEMBL2368635). Affinity Data: Ki = 1.20E+4 nM. Target: Indolethylamine N-methyltransferase (Human). Assay: Inhibition of compound against indole N-methyl transferase. University of Utah; curated by ChEMBL. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367839 (accessed 2026). View Source

Hydrogen-Bond Acceptor: Oxindole vs. Indole

The 2-oxindole core of the target compound possesses a C2 carbonyl oxygen that functions as a strong hydrogen-bond acceptor (HBA). The calculated polar surface area (PSA) is 55.12 Ų, with the carbonyl oxygen contributing significantly to this value. In contrast, 7-methyltryptamine and tryptamine lack this carbonyl group entirely; their C2 position is a CH unit with no HBA capacity. This structural difference is not captured by simple molecular formula or molecular weight comparisons (both C11H14N2O for the free base of the target, but C11H14N2 for 7-methyltryptamine), yet it fundamentally impacts protein-ligand recognition motifs, particularly in kinase and GPCR binding pockets that engage backbone amide NH groups via the ligand carbonyl [1][2].

Hydrogen-bond capacity

Class-level inference

Target: HBA count = 2; PSA = 55.12 Ų

7-Methyltryptamine: HBA count = 1; PSA ~38 Ų (est.)

Molecular recognition may differ from indole analogs

Calculated PSA; no experimental HBA comparison available

Evidence Dimension	Hydrogen-bond acceptor count and polar surface area
Target Compound Data	HBA count: 2 (oxindole C2 carbonyl + aminoethyl NH2); PSA = 55.12 Ų; LogP = 1.03 [2]
Comparator Or Baseline	7-Methyltryptamine (CAS 14490-05-2): HBA count: 1 (aminoethyl NH2 only); no carbonyl oxygen present. 7-Methyltryptamine free base: MW 174.24 g/mol, C11H14N2 (no oxygen).
Quantified Difference	The target compound possesses one additional HBA (C2=O) and consequently a higher PSA (55.12 Ų vs. an estimated ~38 Ų for 7-methyltryptamine, based on primary amine contribution alone).
Conditions	Calculated physicochemical properties from ChemBase (CBID: 272874 for the hydrochloride salt) and ChemSrc. PSA calculated by JChem [2]. Note: No direct experimental PSA comparison available; this is a class-level inference based on chemical structure.

Why This Matters

The C2 carbonyl is a key pharmacophoric feature for oxindole-based kinase inhibitors and GPCR ligands; procurement decisions based solely on tryptamine structural analogy will miss this critical interaction capability.

• [1] Herth, M. M.; Volk, B.; Pallagi, K.; Bech, L. K.; Antoni, F. A.; Knudsen, G. M.; Kristensen, J. L. Synthesis and In Vitro Evaluation of Oxindole Derivatives as Potential Radioligands for 5-HT7 Receptor Imaging with PET. ACS Chem. Neurosci. 2012, 3 (12), 1002–1007. DOI: 10.1021/cn3001137. (Class-level evidence: oxindole-based 5-HT7 ligands show distinct SAR driven by the oxindole carbonyl.) View Source
• [2] ChemBase. 3-(2-Aminoethyl)-7-methyl-2,3-dihydro-1H-indol-2-one hydrochloride. CBID: 272874. Calculated properties: PSA = 55.12 Ų; LogP = 1.029; Acid pKa = 13.32; LogD (pH 7.4) = -1.30. http://www.chembase.cn/molecule-272874.html (accessed 2026). View Source

C3 Hybridization: sp³ vs. sp² Conformational Flexibility

The C3 position of 3-(2-aminoethyl)-7-methyl-2,3-dihydro-1H-indol-2-one is an sp³-hybridized chiral center bearing the aminoethyl substituent. In all naturally occurring tryptamines (tryptamine, 7-methyltryptamine, serotonin, 5-methoxytryptamine), the C3 position is sp²-hybridized and part of the aromatic 10-π-electron indole system. The sp³ center in the target compound eliminates the ring strain associated with a planar indole and allows the aminoethyl side chain to adopt conformations that are sterically inaccessible to fully aromatic tryptamine analogs. The rotatable bond count remains 2 (C3–CH2 and CH2–CH2NH2), but the torsional profile differs because the sp³ C3 acts as a tetrahedral junction rather than a planar anchor .

C3 hybridization

Class-level inference

Target: sp³ tetrahedral C3; 2 rotatable bonds

7-Methyltryptamine: sp² planar C3; side-chain anchored differently

Conformational profile may alter SAR interpretation

Structural inference; no conformer analysis provided

Evidence Dimension	C3 hybridization and conformational degrees of freedom
Target Compound Data	C3: sp³-hybridized tetrahedral center; 2 rotatable bonds in the aminoethyl chain; oxindole ring is non-aromatic in the 5-membered lactam portion.
Comparator Or Baseline	7-Methyltryptamine (CAS 14490-05-2): C3: sp²-hybridized, fully aromatic indole; 2 rotatable bonds but with planar sp² anchor restricting side-chain trajectories.
Quantified Difference	Not directly quantifiable without computational conformer analysis; the qualitative difference is the presence of a tetrahedral (sp³) vs. trigonal planar (sp²) attachment point for the aminoethyl chain.
Conditions	Structural inference based on SMILES: Target compound: Cc1cccc2c1NC(=O)C2CCN; 7-Methyltryptamine: Cc1cccc2c1c(c[nH]2)CCN .

Why This Matters

The sp³ C3 center is a defining feature for researchers exploring oxindole-based SAR; it alters both the three-dimensional shape recognized by proteins and the intrinsic reactivity of the ring system (e.g., reduced susceptibility to electrophilic substitution at C3 compared to indole).

Evidence-Based Applications for Procurement

INMT Enzymology and Tryptamine Methylation Studies

The target compound is one of very few oxindole-based ligands with a curated Ki value against human indolethylamine N-methyltransferase (INMT). Its Ki of 12,000 nM makes it a weak but mechanistically informative tool for studying the structural determinants of INMT substrate recognition, particularly for distinguishing how the enzyme accommodates an oxindole (sp³ C3, C2 carbonyl) versus a fully aromatic indole (sp² C3, C2-H) in its binding pocket. Researchers investigating endogenous tryptamine methylation or the role of INMT in psychiatric disorders may use this compound as a 7-methyl-substituted oxindole reference standard [1].

Oxindole Scaffold SAR and Fragment-Based Drug Design

The compound serves as a minimal 3-(2-aminoethyl)-7-methyl oxindole pharmacophore for fragment-based or scaffold-hopping medicinal chemistry campaigns. The combination of an aminoethyl side chain (mimicking the tryptamine ethylamine motif) with an oxindole core (providing the C2 carbonyl HBA and sp³ C3) offers a defined starting point for libraries that diverge from indole-based CNS agents. The 7-methyl group further distinguishes it from unsubstituted 3-(2-aminoethyl)-2,3-dihydro-1H-indol-2-one, enabling SAR studies on the effect of a small lipophilic substituent at the 7-position [2].

Reference Standard for Oxindole-Tryptamine Metabolomics

Because the 2-oxindole core can arise from oxidative metabolism of tryptamine and serotonin (e.g., formation of 5-hydroxy-3-ethylamino-2-oxindole from serotonin oxidation), the target compound is structurally relevant as a reference standard in LC-MS/MS metabolomics workflows that aim to distinguish endogenous oxindole metabolites from their indole precursors. Its exact mass (190.24 Da for the free base; 226.70 Da for the hydrochloride) and characteristic SMILES (Cc1cccc2c1NC(=O)C2CCN) enable unambiguous identification in high-resolution mass spectrometry datasets .

Application

Selection Property

Validation Focus

INMT enzyme interaction studies

Reported INMT inhibition context

Substrate recognition specificity for oxindole vs. indole scaffolds

Oxindole scaffold SAR and fragment-based design

Oxindole pharmacophore with C2 carbonyl and 7-methyl group

Pharmacophore validation and conformational SAR evaluation

Oxindole-tryptamine metabolomics reference

Structural identity for LC-MS/MS workflows

High-resolution mass and SMILES-based identification verification

• [1] BindingDB. BDBM50367839 (CHEMBL2368635). Affinity Data: Ki = 1.20E+4 nM. Target: Indolethylamine N-methyltransferase (Human). https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50367839 (accessed 2026). View Source
• [2] Herth, M. M.; Volk, B.; Pallagi, K.; Bech, L. K.; Antoni, F. A.; Knudsen, G. M.; Kristensen, J. L. Synthesis and In Vitro Evaluation of Oxindole Derivatives as Potential Radioligands for 5-HT7 Receptor Imaging with PET. ACS Chem. Neurosci. 2012, 3 (12), 1002–1007. DOI: 10.1021/cn3001137. View Source